2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamide

• IUPAC Name: N-propan-2-yl-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C12H14N2O4S/c1-8(2)13-11(15)7-14-12(16)9-5-3-4-6-10(9)19(14,17)18/h3-6,8H,7H2,1-2H3,(H,13,15)
• InChI Key: APPHDNMUAAJFSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C(=O)C2=CC=CC=C2S1(=O)=O
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamide, also known as DBIBO-N-Isopropylacetamide, is a synthetic compound that has been of great interest to the scientific community due to its unique properties and potential applications. This compound belongs to the family of benzisothiazolones and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide is not fully understood. However, it has been proposed that the compound may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, pain, and fever. By inhibiting the activity of COX-2, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide may reduce the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide has been found to exhibit a range of biochemical and physiological effects. In animal studies, the compound has been found to reduce inflammation, pain, and fever. It has also been found to have antioxidant properties and to protect against oxidative stress. In addition, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide is its unique properties, which make it an ideal candidate for various scientific experiments. The compound is stable and easy to synthesize, which makes it easy to obtain in large quantities. It is also relatively inexpensive compared to other compounds with similar properties. However, one of the major limitations of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research related to 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide. One area of research is the development of new drugs based on the compound. Researchers are currently investigating the potential of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide as a treatment for various diseases such as cancer, inflammation, and neurodegenerative diseases. Another area of research is the development of new fluorescent probes based on the compound for detecting reactive oxygen species in cells. Finally, future research may focus on improving the solubility of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide in water, which would make it easier to use in various experiments.
Conclusion:
In conclusion, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide is a synthetic compound that has been extensively studied for its unique properties and potential applications in various scientific fields. The compound has been found to exhibit a range of biochemical and physiological effects and has potential as a treatment for various diseases. However, further research is needed to fully understand the mechanism of action of the compound and to develop new drugs and fluorescent probes based on the compound.

Synthesis Methods

The synthesis of 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide involves the reaction of 2-aminobenzisothiazolone with isopropyl chloroacetate in the presence of a base such as potassium carbonate. The resulting product is then oxidized using hydrogen peroxide to yield the final compound. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research has been in the development of new drugs. This compound has been found to exhibit a range of pharmacological activities such as anti-inflammatory, analgesic, and antipyretic effects. It has also been found to have potential as an anticancer agent. In addition, 2-(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)-N-isopropylacetamideropylacetamide has been studied for its potential use as a fluorescent probe for detecting reactive oxygen species in cells.